Cas no 115581-96-9 (4-aMinephthaldiaMide)

• Product Name: 4-aMinephthaldiaMide
• CAS No: 115581-96-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 840331
• PubChem ID: 14391493
• Update Time: 2025-04-19

4-aMinephthaldiaMide Chemical and Physical Properties

Names and Identifiers

• 4-aMinephthaldiaMide
• DB-396386
• 4-Aminophthalamide
• SCHEMBL1803658
• 4-AMINOBENZENE-1,2-DICARBOXAMIDE
• 4-Amino-1,2-benzenedicarboxamide
• 1,2-Benzenedicarboxamide, 4-amino-
• 115581-96-9

• MDL： MFCD20713287
• Inchi： 1S/C8H9N3O2/c9-4-1-2-5(7(10)12)6(3-4)8(11)13/h1-3H,9H2,(H2,10,12)(H2,11,13)
• InChI Key： NEGAQAGLUFPCCU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1C(N)=O)N)N

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 112Ų